1,3-Bis[2,6-bis(1-methylethyl)phenyl]-2-carboxy-1H-imidazolium Inner Salt
1,3-Bis[2,6-bis(1-methylethyl)phenyl]-2-carboxy-1H-imidazolium Inner Salt
Brand Name:
Vulcanchem
CAS No.:
917604-39-8
VCID:
VC0031422
InChI:
InChI=1S/C28H36N2O2/c1-17(2)21-11-9-12-22(18(3)4)25(21)29-15-16-30(27(29)28(31)32)26-23(19(5)6)13-10-14-24(26)20(7)8/h9-20H,1-8H3
SMILES:
CC(C)C1=C(C(=CC=C1)C(C)C)N2C=C[N+](=C2C(=O)[O-])C3=C(C=CC=C3C(C)C)C(C)C
Molecular Formula:
C28H36N2O2
Molecular Weight:
432.6 g/mol
1,3-Bis[2,6-bis(1-methylethyl)phenyl]-2-carboxy-1H-imidazolium Inner Salt
CAS No.: 917604-39-8
Reference Standards
VCID: VC0031422
Molecular Formula: C28H36N2O2
Molecular Weight: 432.6 g/mol
![1,3-Bis[2,6-bis(1-methylethyl)phenyl]-2-carboxy-1H-imidazolium Inner Salt - 917604-39-8](/images/no_structure.jpg)
| CAS No. | 917604-39-8 |
|---|---|
| Product Name | 1,3-Bis[2,6-bis(1-methylethyl)phenyl]-2-carboxy-1H-imidazolium Inner Salt |
| Molecular Formula | C28H36N2O2 |
| Molecular Weight | 432.6 g/mol |
| IUPAC Name | 1,3-bis[2,6-di(propan-2-yl)phenyl]imidazol-1-ium-2-carboxylate |
| Standard InChI | InChI=1S/C28H36N2O2/c1-17(2)21-11-9-12-22(18(3)4)25(21)29-15-16-30(27(29)28(31)32)26-23(19(5)6)13-10-14-24(26)20(7)8/h9-20H,1-8H3 |
| Standard InChIKey | YJFHWSQOLOIECF-UHFFFAOYSA-N |
| SMILES | CC(C)C1=C(C(=CC=C1)C(C)C)N2C=C[N+](=C2C(=O)[O-])C3=C(C=CC=C3C(C)C)C(C)C |
| Canonical SMILES | CC(C)C1=C(C(=CC=C1)C(C)C)N2C=C[N+](=C2C(=O)[O-])C3=C(C=CC=C3C(C)C)C(C)C |
| PubChem Compound | 15984494 |
| Last Modified | Nov 11 2021 |
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